Cas no 1899094-27-9 (3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 1899094-27-9
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5872409
• PubChem ID: 117333672
• Update Time: 2025-11-07

3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine
• EN300-1969149
• 1899094-27-9
• 3-[4-methoxy-3-(trifluoromethyl)phenyl]prop-2-en-1-amine

• Inchi： 1S/C11H12F3NO/c1-16-10-5-4-8(3-2-6-15)7-9(10)11(12,13)14/h2-5,7H,6,15H2,1H3/b3-2+
• InChI Key： TXVPZXSRWRNHFF-NSCUHMNNSA-N
• SMILES： FC(C1C(=CC=C(/C=C/CN)C=1)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine

Recent Advances in the Study of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1899094-27-9)

The compound 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1899094-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and methoxy functional groups contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological investigations. Researchers have successfully employed this compound in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurological and inflammatory diseases.

One of the most notable advancements involves the use of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine in the design of selective serotonin reuptake inhibitors (SSRIs). Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating serotonin levels, suggesting potential applications in the treatment of depression and anxiety disorders. Furthermore, its low toxicity profile and high selectivity make it an attractive alternative to existing SSRIs.

In addition to its neurological applications, this compound has shown promise in oncology research. Recent findings indicate that derivatives of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine exhibit potent anti-proliferative effects against certain cancer cell lines, including breast and lung cancer. Mechanistic studies suggest that these effects are mediated through the inhibition of key signaling pathways involved in tumor growth and metastasis.

The synthesis of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine has also been optimized in recent years, with researchers developing more efficient and scalable methods. These advancements have facilitated its broader use in medicinal chemistry and drug discovery. For instance, novel catalytic approaches have been employed to enhance the yield and purity of the compound, thereby reducing production costs and improving its accessibility for research purposes.

Despite these promising developments, challenges remain in the clinical translation of 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine-based therapeutics. Issues such as pharmacokinetics, long-term safety, and formulation stability need to be addressed in future studies. Nevertheless, the compound's versatility and biological activity underscore its potential as a valuable tool in the development of next-generation pharmaceuticals.

In conclusion, 3-4-methoxy-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 1899094-27-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse applications, from neurological disorders to oncology, highlight its therapeutic potential. Continued investigation into its mechanisms of action and optimization of its synthetic pathways will be crucial for unlocking its full potential in drug development.